Cas no 1698717-00-8 (1-(4-Bromophenyl)-1H-imidazol-2-amine)

• Product Name: 1-(4-Bromophenyl)-1H-imidazol-2-amine
• CAS No: 1698717-00-8
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 5161638
• Update Time: 2025-10-30

1-(4-Bromophenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-1H-imidazol-2-amine
• 1-(4-bromophenyl)imidazol-2-amine

• Inchi： 1S/C9H8BrN3/c10-7-1-3-8(4-2-7)13-6-5-12-9(13)11/h1-6H,(H2,11,12)
• InChI Key： DSBRUGGTVTUPFU-UHFFFAOYSA-N
• SMILES： C1(N)N(C2=CC=C(Br)C=C2)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on 1-(4-Bromophenyl)-1H-imidazol-2-amine

1-(4-Bromophenyl)-1H-imidazol-2-amine: A Comprehensive Overview

The compound CAS No. 1698717-00-8, also known as 1-(4-Bromophenyl)-1H-imidazol-2-amine, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazoles, which are five-membered heterocyclic aromatic compounds with two nitrogen atoms. The presence of a bromine atom at the para position of the phenyl ring adds unique electronic and structural properties to this molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The 4-bromophenyl substituent in this compound plays a crucial role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This makes it a valuable tool in the design of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

The synthesis of 1-(4-Bromophenyl)-1H-imidazol-2-amine involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging advancements in catalytic systems and reaction conditions. For instance, the use of palladium catalysts in cross-coupling reactions has been shown to significantly enhance the efficiency of its synthesis.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several key enzymes involved in disease pathways. For example, studies published in 2023 have shown that it exhibits selective inhibition against Janus kinase (JAK), which is implicated in autoimmune diseases such as rheumatoid arthritis and psoriasis. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for anticancer drug development.

The structural versatility of CAS No. 1698717-00-8 allows for further functionalization, enabling researchers to explore its potential in other therapeutic areas. For instance, recent investigations have focused on its application as a building block for constructing more complex heterocyclic frameworks, which could lead to the discovery of novel bioactive molecules with improved efficacy and reduced toxicity.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential for ensuring sustainable practices in its production and use. Studies have indicated that under specific conditions, such as UV light or microbial action, this compound undergoes hydrolysis or oxidation, leading to the formation of less hazardous byproducts. These findings underscore the importance of green chemistry principles in modern pharmaceutical research.

In conclusion, 1-(4-Bromophenyl)-1H-imidazol-2-amine represents a valuable addition to the arsenal of chemical tools available for drug discovery and development. Its unique structure, coupled with its promising biological activity and synthetic flexibility, positions it as a key player in advancing our understanding of complex disease mechanisms and developing innovative therapeutic strategies.